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Compound of Interest

Compound Name: Praseodymium;chloride

Cat. No.: B14498665 Get Quote

This guide provides an in-depth overview of praseodymium chloride, focusing on its chemical

identifiers, comprehensive safety information, and known biological interactions. It is intended

for researchers, scientists, and professionals in drug development who may be exploring the

applications of lanthanide compounds.

Chemical Identification and Properties
Praseodymium chloride is an inorganic compound that exists in both anhydrous and hydrated

forms. The most common hydrated form is the heptahydrate. It is a blue-green solid that readily

absorbs water from the air.[1]
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Melting
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Anhydrous

Praseodym

ium(III)

Chloride

10361-79-

2[1][2][3][4]

[5]

PrCl₃[2][5]
247.27

g/mol [2][6]

Blue-green

solid[1]

786 °C[2]

[3]

1710 °C[1]

[3]
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ium(III)

Chloride
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ate

10025-90-

8[1][7]

PrCl₃·7H₂O

[8][7]

373.37

g/mol [1]

Light green

solid[1]

115 °C
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es)[9]

Not

applicable

Praseodym

ium(III)

Chloride

Hydrate

19423-77-

9[10][11]

PrCl₃·xH₂O

[10][11]

247.27

g/mol

(anhydrous

basis)[11]

Solid
Not

available

Not

available

Safety Information
Praseodymium chloride is considered a hazardous substance and should be handled with

appropriate safety precautions.[12] It is irritating to the eyes, respiratory system, and skin.[1]

[12]

GHS Hazard Classification
Hazard Class Hazard Statement

Acute toxicity, oral (Category 5) H303: May be harmful if swallowed[9]

Skin corrosion/irritation (Category 2) H315: Causes skin irritation[9][10]

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation[9][10][13]

Specific target organ toxicity, single exposure

(Respiratory tract irritation) (Category 3)
H335: May cause respiratory irritation[9][10]

Chronic aquatic hazard (Category 2)
H411: Toxic to aquatic life with long lasting

effects[13]
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GHS pictograms associated with these hazards typically include an exclamation mark.[2]

Precautionary Statements & First Aid
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Precautionary Action Statement Code Description

Prevention P261
Avoid breathing dust/fumes.[9]

[10]

P264
Wash skin thoroughly after

handling.[13][14][15]

P273
Avoid release to the

environment.[13]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[13]

[14]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[13][16]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[16]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[9][10][14]

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.[14]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[14]

P337 + P313
If eye irritation persists: Get

medical advice/attention.[3][14]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[16]
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P405 Store locked up.[16]

Disposal P501

Dispose of contents/container

in accordance with local

regulations.[16]

Toxicological Data
Route of Exposure Species LD50/LC50

Oral Mouse
LD50: 2987 mg/kg (for PrCl₃)

[9]

Intraperitoneal Rat LD50: 1318 mg/kg[12]

Intravenous Rat LD50: 3.5 mg/kg[12]

Intraperitoneal Mouse LD50: 359 mg/kg[12]

Subcutaneous Mouse LD50: 1659 mg/kg[12]

Biological Interactions and Potential Mechanisms of
Action
While specific signaling pathways directly modulated by praseodymium chloride in the context

of drug development are not well-documented, its biological effects can be inferred from the

broader understanding of lanthanide chemistry in biological systems.

Lanthanides, including praseodymium, are known to have a strong affinity for binding sites that

typically accommodate calcium (Ca²⁺) ions due to their similar ionic radii and charge.[9] This

allows them to act as antagonists or probes for calcium-dependent cellular processes.

The following diagram illustrates a hypothesized mechanism of action for praseodymium

chloride's interference with calcium-dependent signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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